Cas no 74824-50-3 (2-Butanone, 1,1'-(1,4-phenylene)bis[3,3-dimethyl-)

• Product Name: 2-Butanone, 1,1'-(1,4-phenylene)bis[3,3-dimethyl-
• CAS No: 74824-50-3
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 540474
• PubChem ID: 12633517
• Update Time: 2025-04-19

2-Butanone, 1,1'-(1,4-phenylene)bis[3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,3-dimethyl-2-oxobutyl)phenyl]-3,3-dimethylbutan-2-one
• 1,1'-(1,4-Phenylene)bis(3,3-dimethylbutan-2-one)
• DTXSID90505099
• 74824-50-3
• SCHEMBL18751674
• 2-Butanone, 1,1'-(1,4-phenylene)bis[3,3-dimethyl-

• Inchi： 1S/C18H26O2/c1-17(2,3)15(19)11-13-7-9-14(10-8-13)12-16(20)18(4,5)6/h7-10H,11-12H2,1-6H3
• InChI Key： KLYSTXCGTGCRRY-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)CC(C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.193280068g/mol
• Monoisotopic Mass: 274.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų